Cas no 1806837-93-3 (Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
• CAS No: 1806837-93-3
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916174
• Update Time: 2025-07-01

Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)4-3-13-8(14)5(6(4)12)7(10)11/h3,7H,2H2,1H3,(H3,12,13,14)
• InChI Key： YLPISTQHNHUIDG-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C(=O)OCC)C=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS No. 1806837-93-3): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS No. 1806837-93-3) is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the synthesis of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a difluoromethyl moiety, and a hydroxypyridine core, makes it a valuable building block for drug discovery and development.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceutical molecules to enhance metabolic stability and binding affinity. Recent studies have highlighted the role of difluoromethyl containing compounds in the development of antiviral and anticancer agents, owing to their ability to modulate enzyme activity and receptor interactions. In the context ofEthyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate, this group contributes to its reactivity and utility in constructing complex pharmacophores.

The hydroxypyridine scaffold is another critical feature of this compound. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl substituent further enhances the compound's potential by enabling various chemical modifications, such as acylation or esterification, which are common strategies in drug design. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the final therapeutic agents.

The amino group at the 4-position of the pyridine ring adds another layer of functionality toEthyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate. Amino groups are frequently utilized in medicinal chemistry for their ability to form hydrogen bonds and participate in salt formation, which can improve solubility and bioavailability. Moreover, they serve as attachment points for further derivatization, allowing chemists to explore diverse structural motifs.

In recent years, there has been a surge in research focused on developing novel antiviral drugs due to emerging infectious diseases. Compounds containing difluoromethyl groups have shown promise in this area, as they can interfere with viral replication mechanisms by enhancing binding affinity to target enzymes. For instance, studies have demonstrated that difluoromethyl-substituted pyridines can inhibit protease enzymes crucial for viral maturation. This has spurred interest in exploring derivatives likeEthyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate as potential leads for antiviral therapies.

The synthesis ofEthyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by introducing the difluoromethyl group and the hydroxyl substituent. The final step often involves esterification to yield the ethyl carboxylate derivative. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The versatility ofEthyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate extends beyond its role as an intermediate. It has been utilized in the development of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By designing molecules that selectively inhibit specific kinases, researchers can disrupt aberrant signaling networks and induce apoptosis in cancer cells. The structural features of this compound make it an attractive candidate for such applications.

In addition to its pharmaceutical applications,Ethyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate has shown potential in materials science research. The unique electronic properties conferred by its functional groups make it suitable for use in organic electronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to modify its structure allows researchers to fine-tune its optical and electronic characteristics for specific applications.

The growing demand for high-quality intermediates likeEthyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate has led to advancements in synthetic methodologies aimed at improving efficiency and sustainability. Green chemistry principles have been increasingly adopted in pharmaceutical synthesis, emphasizing the use of environmentally benign solvents and catalytic systems. These efforts not only reduce waste but also enhance the scalability of production processes.

The future prospects forEthyl 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-carboxylate are promising, with ongoing research exploring new derivatives and applications. As our understanding of biological pathways continues to expand, so does the need for innovative molecular tools to modulate these pathways effectively. This compound remains at the forefront of pharmaceutical innovation due to its structural complexity and functional diversity.